Cas no 167858-56-2 (1-Bromo-2-fluoro-4-propylbenzene)

1-Bromo-2-fluoro-4-propylbenzene is a halogenated aromatic compound featuring bromine and fluorine substituents on a benzene ring with a propyl group at the para position. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecules. The propyl group contributes to its lipophilicity, influencing solubility and binding properties in target compounds. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for research and industrial processes.

1-Bromo-2-fluoro-4-propylbenzene structure

167858-56-2 structure

Product Name:1-Bromo-2-fluoro-4-propylbenzene

CAS No:167858-56-2

MF:C₉H₁₀BrF

MW:217.078105449677

MDL:MFCD00804632

CID:1025400

PubChem ID:4286314

Update Time:2025-06-07

1-Bromo-2-fluoro-4-propylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-fluoro-4-propylbenzene
- 1-bromo-2-fluoro-4-propylBenzen
- 4-propyl-2-fluoro-1-bromobenzene
- AC1N7X0R
- AK-86763
- ANW-45885
- BD227228
- CTK8B4685
- SureCN8619701
- FCH2260347
- AX8227228
- W3658
- ST24021248
- SCHEMBL8619701
- 167858-56-2
- Benzene, 1-bromo-2-fluoro-4-propyl-
- AS-62128
- MFCD00804632
- DB-311919
- A882209
- AKOS015998872
- CS-0152423
- DTXSID60401579
- A12131
- MDL： MFCD00804632
- Inchi： 1S/C9H10BrF/c1-2-3-7-4-5-8(10)9(11)6-7/h4-6H,2-3H2,1H3
- InChI Key： NYAHPJZGIZIGEL-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1F)CCC

Computed Properties

Exact Mass: 215.995
Monoisotopic Mass: 215.995
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 4.1

Experimental Properties

Color/Form: No data avaiable
Density: 1.4±0.1 g/cm3
Melting Point: No data available
Boiling Point: 219.7±20.0 °C at 760 mmHg
Flash Point: 89.5±16.6 °C
PSA: 0
Vapor Pressure: No data available

1-Bromo-2-fluoro-4-propylbenzene Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

1-Bromo-2-fluoro-4-propylbenzene Pricemore >>

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